Cas no 1261771-33-8 (3-Fluoro-5-(2-trifluoromethylphenyl)phenol)

3-Fluoro-5-(2-trifluoromethylphenyl)phenol is a fluorinated phenolic compound with a trifluoromethyl-substituted phenyl group at the 5-position. Its unique structure, featuring both fluorine and trifluoromethyl moieties, enhances its electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The fluorine substitution improves metabolic stability and bioavailability, while the trifluoromethyl group contributes to increased lipophilicity and binding affinity. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

3-Fluoro-5-(2-trifluoromethylphenyl)phenol structure

1261771-33-8 structure

Product Name:3-Fluoro-5-(2-trifluoromethylphenyl)phenol

CAS No:1261771-33-8

MF:C₁₃H₈F₄O

MW:256.195637702942

MDL:MFCD18313924

CID:2761331

PubChem ID:53219603

Update Time:2025-05-21

3-Fluoro-5-(2-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- AKOS017557088
- DTXSID20684427
- 3-FLUORO-5-(2-TRIFLUOROMETHYLPHENYL)PHENOL
- 3-Fluoro-5-(2-trifluoromethylphenyl)phenol, 95%
- 5-Fluoro-2'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- MFCD18313924
- 1261771-33-8
- 3-Fluoro-5-(2-trifluoromethylphenyl)phenol
- MDL： MFCD18313924
- Inchi： 1S/C13H8F4O/c14-9-5-8(6-10(18)7-9)11-3-1-2-4-12(11)13(15,16)17/h1-7,18H
- InChI Key： CGXRBTOLOKYOHH-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1C=C(C=C(C=1)O)F)(F)F

Computed Properties

Exact Mass: 256.05112752Da
Monoisotopic Mass: 256.05112752Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 20.2Å²

3-Fluoro-5-(2-trifluoromethylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011009365-1g	5-Fluoro-3-hydroxy-2'-(trifluoromethyl)biphenyl	1261771-33-8	97%	1g	1,504.90 USD	2021-07-05
abcr	AB319961-5 g	3-Fluoro-5-(2-trifluoromethylphenyl)phenol, 95%; .	1261771-33-8	95%	5g	€1159.00	2023-04-26
abcr	AB319961-5g	3-Fluoro-5-(2-trifluoromethylphenyl)phenol, 95%; .	1261771-33-8	95%	5g	€1159.00	2025-04-21